Thiomorpholine vs. Morpholine Core: Lipophilicity & Permeability
The thiomorpholine sulfur atom in the target compound confers measurably higher lipophilicity compared to its direct morpholine (oxygen) analog, 4-(1-methyl-1H-pyrrole-2-carbonyl)morpholine-3-carboxylic acid (CAS 1496458-74-2). The target compound (C₁₂H₁₆N₂O₃S, MW 268.33) has a calculated logP of 1.06, compared to an estimated logP of approximately 0.2–0.5 for the morpholine analog (C₁₁H₁₄N₂O₄, MW 238.24), based on the presence of the more lipophilic sulfur atom versus oxygen . In a related thrombin inhibitor scaffold series, the thiomorpholine analog (6) demonstrated improved metabolic stability in dog hepatocytes (76% remaining at t = 90 min) versus the pyrrolidine lead (93% remaining), and exhibited a shorter half-life (t½ = 2.7 h vs. 6.8 h for pyrrolidine 1) with lower total exposure (AUC = 1.0 μM·h vs. 10.0 μM·h), indicating distinct pharmacokinetic handling attributable to the sulfur-containing heterocycle [1]. The morpholine analog (5) in the same series showed substantially weaker target engagement (thrombin Ki = 32 nM vs. 1.1 nM for thiomorpholine 6), representing an approximately 29-fold loss in potency with the O-for-S substitution [1].
| Evidence Dimension | Thrombin inhibitory potency (Ki) for thiomorpholine vs. morpholine heterocyclic core |
|---|---|
| Target Compound Data | Thiomorpholine analog 6: Ki = 1.1 nM (thrombin); selectivity >13,000X over trypsin [1] |
| Comparator Or Baseline | Morpholine analog 5: Ki = 32 nM (thrombin); piperidine analog 2: Ki = 7.3 nM; pyrrolidine 1 (lead): Ki = 1.5 nM [1] |
| Quantified Difference | 29-fold more potent than morpholine analog 5; 6.6-fold more potent than piperidine analog 2; equipotent to pyrrolidine lead (1.1 vs. 1.5 nM) [1] |
| Conditions | In vitro enzyme inhibition assay; recombinant human thrombin; Ki determined by Cheng-Prusoff equation; data from Blizzard et al., Bioorg Med Chem Lett, 2014 [1] |
Why This Matters
Demonstrates that the sulfur atom in the thiomorpholine ring is not a passive structural feature but a critical determinant of target binding affinity, with O→S substitution yielding up to 29-fold improvement in enzyme inhibition, making the thiomorpholine scaffold superior for protease-targeted drug discovery programs requiring high target engagement.
- [1] Blizzard TA, Singh S, Patil B, et al. Heterocyclic core analogs of a direct thrombin inhibitor. Bioorg Med Chem Lett. 2014;24(4):1111-1115. doi:10.1016/j.bmcl.2014.01.002. Table 1 (Ki data): thiomorpholine 6 Ki = 1.1 nM, morpholine 5 Ki = 32 nM, piperidine 2 Ki = 7.3 nM, pyrrolidine 1 Ki = 1.5 nM. Table 2 (dog PK): thiomorpholine 6 t½ = 2.7 h, AUC = 1.0 μM·h; pyrrolidine 1 t½ = 6.8 h, AUC = 10.0 μM·h. View Source
